Cas no 861057-29-6 (N-(3-Acetamidopentan-2-yl)acetamide)

• Product Name: N-(3-Acetamidopentan-2-yl)acetamide
• CAS No: 861057-29-6
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 718230
• Update Time: 2023-08-03

N-(3-Acetamidopentan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N,N'-(1-ethyl-2-methylethylene)bis- (5CI)
• Acetamide, N,N-(1-ethyl-2-methylethylene)bis- (5CI)
• N,N'-2,3-Pentanediyldiacetamide
• N-(3-Acetamidopentan-2-yl)acetamide

• Inchi： 1S/C9H18N2O2/c1-5-9(11-8(4)13)6(2)10-7(3)12/h6,9H,5H2,1-4H3,(H,10,12)(H,11,13)
• InChI Key： LKBMCOOMMPNJIQ-UHFFFAOYSA-N
• SMILES： O=C(C)NC(CC)C(C)NC(C)=O

Computed Properties

• Exact Mass: 186.137
• Monoisotopic Mass: 186.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2